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Compound of Interest

Compound Name: AF 594 NHS ester

cat. No.: B12364994

AF 594 is characterized by its high fluorescence quantum yield and photostability, making it a
robust choice for various applications including fluorescence microscopy, flow cytometry, and
single-molecule detection.[1][3] The dye is insensitive to pH changes over a wide range (pH 4-
10), ensuring consistent fluorescence in diverse experimental conditions.[1][2]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of AF 594 NHS ester
are summarized in the table below.

Property Value

Maximum Excitation Wavelength 586 - 594 nm[1][3]

Maximum Emission Wavelength 613 - 617 nm[1][2][4]

Molar Extinction Coefficient 92,000 - 105,000 cm~—*M~[1][2][4]
Molecular Weight ~819.85 g/mol [2][4]

Recommended pH for Labeling 7.0 - 9.0 (Optimal: 8.3 - 8.5)[1][5]
Storage Conditions -20°C in the dark, desiccated[1][6][7]

Chemical Reactivity and Labeling Mechanism

The N-hydroxysuccinimidyl (NHS) ester functional group of AF 594 readily reacts with primary
amino groups (-NH2) found on molecules like the side chains of lysine residues in proteins.[5]
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[8] This reaction, which is most efficient at a pH between 7 and 9, results in the formation of a
stable, covalent amide bond.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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